Cas no 2142516-76-3 (1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine
• CAS No: 2142516-76-3
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5905586
• PubChem ID: 165629914
• Update Time: 2025-08-05

1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine
• 2142516-76-3
• 1,1-difluoro-2-[4-(methoxymethyl)phenyl]propan-2-amine
• EN300-1956059

• Inchi： 1S/C11H15F2NO/c1-11(14,10(12)13)9-5-3-8(4-6-9)7-15-2/h3-6,10H,7,14H2,1-2H3
• InChI Key： WVAHTIGLPFOZLG-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(COC)=CC=1)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine

Professional Introduction to Compound with CAS No. 2142516-76-3 and Product Name: 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine

The compound identified by the CAS number 2142516-76-3 and the product name 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a difluoro group and a methoxymethyl substituent on a phenyl ring, which are key functional elements that contribute to its distinct chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of the difluoro group in 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine is particularly noteworthy, as it has been shown to influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. This modification can lead to increased bioavailability and prolonged half-life of drug candidates, making such compounds highly attractive for therapeutic applications.

The methoxymethyl group in the compound’s structure further enhances its versatility. This moiety can participate in various chemical reactions, including nucleophilic substitution and etherification processes, which are crucial for synthesizing more complex derivatives. The combination of these functional groups on a phenylpropanamine backbone creates a scaffold that is amenable to modifications aimed at optimizing pharmacological activity. Such structural features are often exploited in the design of novel drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

Recent studies have highlighted the potential of fluorinated phenylpropanamines as intermediates in the synthesis of bioactive molecules. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has demonstrated that compounds with similar structural motifs exhibit promising activity as kinase inhibitors and serotonin receptor modulators. The difluoro and methoxymethyl substituents play critical roles in modulating the binding affinity of these compounds to their respective targets, thereby enhancing their therapeutic efficacy.

The synthesis of 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. The complexity of the synthesis underscores the compound’s significance in pharmaceutical research and underscores the expertise required to produce it at scale.

From a pharmacological perspective, the unique properties of this compound make it a valuable candidate for further investigation. Preclinical studies have begun to explore its potential as a lead molecule for treating conditions characterized by abnormal protein-protein interactions or metabolic dysregulation. The ability of fluorinated compounds to stabilize protein conformations and alter receptor-ligand interactions is well-documented, making 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine a compelling subject for drug discovery efforts.

The incorporation of both difluoro and methoxymethyl groups into a single molecular entity exemplifies the strategic approach taken in modern drug design. These modifications not only enhance the compound’s chemical diversity but also provide multiple points for interaction with biological systems. Such multifaceted design principles are increasingly employed in medicinal chemistry to develop next-generation therapeutics with improved safety profiles and therapeutic outcomes.

As research continues to uncover new applications for fluorinated compounds, compounds like 1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine are expected to play a pivotal role in addressing unmet medical needs. The ongoing development efforts focus on optimizing synthetic routes for scalability while exploring novel derivatives that may exhibit enhanced pharmacological properties. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1,1-difluoro-2-4-(methoxymethyl)phenylpropan-2-amine, identified by CAS No. 2142516-76-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a promising candidate for further research into novel therapeutic agents. As our understanding of fluorinated compounds continues to evolve, this compound is poised to contribute substantially to future medical breakthroughs.